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Compound of Interest

Compound Name: 2-(Cyclopropylamino)ethanol

CAS No.: 35265-06-6

Cat. No.: B1357452

Get Quote

2-(Cyclopropylamino)ethanol is a chemical compound with a structural motif—an N-

substituted ethanolamine—that suggests its potential utility as a building block in the synthesis

of more complex molecules within the pharmaceutical and agrochemical industries. As with any

novel or sparsely studied chemical, establishing a robust safety and handling profile is not

merely a regulatory formality but a cornerstone of responsible research and development. The

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the

universal framework for this critical task.

This guide provides an in-depth GHS hazard classification for 2-(Cyclopropylamino)ethanol.
Due to the absence of comprehensive, publicly available experimental data for this specific

molecule, this assessment employs a scientifically rigorous read-across methodology. This

approach leverages data from structurally similar chemicals to predict the toxicological and

hazardous properties of the target compound. The primary analogues selected for this analysis

are 2-(Methylamino)ethanol (CAS 109-83-1) and 2-(Cyclohexylamino)ethanol (CAS 2842-38-

8), which share the core ethanolamine functionality and represent relevant N-alkyl

substitutions. This document is intended for researchers, chemists, and safety professionals,

providing not only a final classification but also the scientific rationale and experimental context

behind each hazard determination.
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Part 1: Physicochemical Properties and Physical
Hazard Analysis
The physical state and chemical properties of a substance are foundational to its hazard

profile, particularly concerning physical hazards like flammability.

While experimental data for 2-(Cyclopropylamino)ethanol is not readily available, its structure

as a secondary amino alcohol allows for reliable prediction. It is expected to be a liquid at room

temperature with a relatively high boiling point (likely >150°C) due to hydrogen bonding

capabilities from both the hydroxyl (-OH) and amine (-NH) groups. The presence of the amine

group will render aqueous solutions alkaline (basic).

Flammability Assessment: Based on analogues like 2-(Methylamino)ethanol, which has a flash

point of 74 °C, 2-(Cyclopropylamino)ethanol is not expected to be highly flammable.

However, it will likely be a combustible liquid.

Hazard Class GHS Category Rationale & Evidence

Flammable Liquids Category 4

The predicted flash point is

likely to be above 60 °C but

not more than 93 °C. The

analogue 2-

(Methylamino)ethanol is

classified as a Flammable

Liquid, Category 4.

Part 2: Health Hazard Assessment - A Read-Across
Approach
The primary health hazards associated with N-substituted ethanolamines stem from their

alkalinity and systemic effects. The following sections detail the GHS classification for each

health endpoint, citing data from structural analogues.

Acute Toxicity
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Acute toxicity assesses the adverse effects occurring after a single dose of the substance. Data

from analogues suggest moderate toxicity via oral and dermal routes.

Route GHS Category
Basis for Classification
(Analogue Data)

Oral Category 4
2-(Cyclohexylamino)ethanol:

Harmful if swallowed[1].

Dermal Category 4
2-(Methylamino)ethanol:

Harmful in contact with skin[2].

Inhalation No Classification

Insufficient data for

classification. Vapors may

cause respiratory irritation (see

STOT-SE).

Skin Corrosion / Irritation
The presence of the amine group makes the molecule alkaline, which is the primary driver of its

corrosive potential. This is a significant and well-documented hazard for this chemical class.

Causality: Alkaline substances like amines can cause liquefactive necrosis by saponifying

fats and extracting lipids from the cell membranes of the skin, leading to deep and

penetrating tissue damage.

Evidence from Analogues: Both 2-(Methylamino)ethanol and 2-(Cyclohexylamino)ethanol are

classified as causing severe skin burns[1][2]. Safety data for 2,2'-(cyclohexylimino)bisethanol

also indicates it causes severe skin burns and eye damage[3]. Therefore, a classification of

Category 1B is warranted.

Final Classification: Skin Corrosion - Category 1B

Serious Eye Damage / Irritation
According to GHS principles, any substance classified as corrosive to the skin is automatically

classified as causing serious eye damage (Category 1) without further testing. The mechanism
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of injury is the same as for skin but occurs more rapidly and severely in the sensitive tissues of

the eye.

Evidence from Analogues: Studies on similar chemicals confirm severe and often irreversible

eye damage. For example, 2,2'-(butylimino)bis-ethanol caused severe, irreversible damage

to corneal tissue in rabbit eye studies. 2-(Cyclohexylamino)ethanol is classified as causing

serious eye damage[1].

Final Classification: Serious Eye Damage - Category 1

Specific Target Organ Toxicity - Single Exposure (STOT-
SE)
Volatile amines are known to be irritants to the respiratory tract upon inhalation.

Evidence from Analogues: 2-(Methylamino)ethanol is classified with the hazard statement

"May cause respiratory irritation"[2]. This aligns with the expected properties of a volatile,

alkaline substance.

Final Classification: STOT-SE - Category 3 (Respiratory Irritation)

Other Health Endpoints
Respiratory or Skin Sensitization: There is currently insufficient data on 2-
(Cyclopropylamino)ethanol or its close analogues to classify it as a skin or respiratory

sensitizer. Standard practice dictates handling it with caution to prevent sensitization until

data becomes available.

Germ Cell Mutagenicity: Based on studies of related ethanolamines, the substance is not

expected to be mutagenic[4][5].

Carcinogenicity: There is no data to suggest carcinogenic potential. The molecular structure

does not contain common structural alerts for carcinogenicity.

Reproductive Toxicity: While ethanol itself is under evaluation for reproductive toxicity, there

is insufficient data on N-substituted ethanolamines like the target compound to warrant a

classification[6][7].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.echemi.com/sds/n-cyclohexylethanolamine-pid_Seven19719.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/471445?userType=undefined
https://www.benchchem.com/product/b1357452/docs?utm_src=pdf-body#introduction-proactive-hazard-assessment-for-a-novel-substance
https://www.benchchem.com/product/b1357452/docs?utm_src=pdf-body#introduction-proactive-hazard-assessment-for-a-novel-substance
https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss4/Alt110/mb280730e6519_w.pdf
https://www.industrialchemicals.gov.au/sites/default/files/STD1709%20Public%20Report%20PDF.pdf
https://www.vci.de/ergaenzende-downloads/ethanol-vci-position-english-030524.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9978451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity - Repeated Exposure (STOT-RE): Some analogues, such as

2-(Methylamino)ethanol, may cause damage to organs through prolonged or repeated

exposure[2]. However, without more specific data directly relevant to the cyclopropyl

derivative, a definitive classification is not made at this time but remains an area for caution.

Aspiration Hazard: The predicted viscosity and surface tension do not suggest an aspiration

hazard.

Part 3: Environmental Hazard Assessment
Based on data for 2-(Methylamino)ethanol, the substance is expected to be harmful to aquatic

life[2].

Final Classification: Hazardous to the Aquatic Environment, Acute Hazard - Category 3

Part 4: Final GHS Classification and Labelling
Summary
This section consolidates the findings into the final GHS classification for 2-
(Cyclopropylamino)ethanol.

Signal Word:Danger

Pictograms:

Hazard Statements (H-Statements):

H227: Combustible liquid.

H302 + H312: Harmful if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.

H335: May cause respiratory irritation.

H402: Harmful to aquatic life.

Precautionary Statements (P-Statements):
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P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor.

Part 5: Visualization of the Classification Workflow
The following diagrams illustrate the logical processes underpinning this GHS hazard

assessment.

Phase 1: Data Acquisition

Phase 2: Hazard Assessment

Phase 3: Classification & Communication

Identify Target:
2-(Cyclopropylamino)ethanol

Search for Direct
Experimental Data Data Gap Identified

Select Structural Analogues:
- 2-(Methylamino)ethanol

- 2-(Cyclohexylamino)ethanol

 No direct data 

Physical Hazards
(Flammability) Use analogue data 

Health Hazards
(Toxicity, Corrosivity, etc.)

 Use analogue data 

Environmental Hazards
(Aquatic Toxicity)

 Use analogue data 

Compare Data to
GHS Criteria

Assign GHS Elements:
- Pictograms
- Signal Word

- H/P Statements

Generate Final Classification
& Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: Workflow for GHS classification using a read-across approach.
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Category 1 Determination

Begin Skin Hazard Assessment
(OECD TG 404)

Apply Substance to Rabbit Skin
(Up to 4-hour exposure)

Observe for Skin Reactions
(Erythema, Edema, Corrosion)

Is corrosive destruction
of dermal tissue observed?

Corrosion observed within
3 minutes of exposure?

 Yes 

Assess Irritation Scores
(Reversible Effects)

 No 

Classify:
Category 1A

(Most Severe)

 Yes 

Corrosion observed within
1 hour of exposure?

 No 

Classify:
Category 1B

Classify:
Category 1C

 Yes  No (Corrosion within 4 hrs) 

Classify:
Category 2 (Irritant)

 Mean scores meet
Cat 2 criteria 

No Classification

 Scores below
threshold 

Click to download full resolution via product page

Caption: Decision logic for Skin Corrosion/Irritation classification.
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Part 6: Notional Experimental Protocols
To generate definitive data for 2-(Cyclopropylamino)ethanol, standardized OECD test

guidelines would be followed. Below are summaries of the essential protocols.

Protocol 1: Acute Dermal Corrosion/Irritation (Based on
OECD TG 404)

Objective: To determine the potential of 2-(Cyclopropylamino)ethanol to produce

irreversible (corrosion) or reversible (irritation) skin damage.

Principle: The substance is applied to the skin of a single animal in a sequential manner. The

response (or lack thereof) after set exposure periods determines the classification and

whether further testing is needed.

Methodology:

Animal Model: A single, healthy young adult albino rabbit is used for the initial test.

Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped

free of hair.

Application: A 0.5 mL (for liquid) sample of the test substance is applied to a small area of

skin (approx. 6 cm²) under a gauze patch.

Sequential Exposure:

The first patch is applied for 3 minutes. If no corrosive effect is observed, a second

patch is applied to a different site for 1 hour.

If no corrosion is observed after 1 hour, a third patch is applied to yet another site for 4

hours.

Observation: After each exposure period, the patch is removed, and the skin is washed.

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours post-removal. The presence of deep tissue injury (ulceration, bleeding,

necrosis) indicates corrosion.
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Validation & Interpretation: The presence of corrosion at any step terminates the test and

classifies the substance. For this chemical class, corrosion is expected, likely within the 1-

hour or 4-hour window, leading to a Skin Corrosion 1B or 1C classification.

Protocol 2: Acute Oral Toxicity - Fixed Dose Procedure
(Based on OECD TG 420)

Objective: To determine the GHS acute oral toxicity category based on observed toxicity,

rather than a precise LD50 value.

Principle: Groups of animals of a single sex (typically females) are dosed at one of four fixed

dose levels (5, 50, 300, or 2000 mg/kg body weight). The outcome determines if a higher or

lower dose is tested, ultimately assigning a classification category.

Methodology:

Animal Model: Healthy, young adult nulliparous, non-pregnant female rats.

Dose Administration: The test substance is administered by oral gavage. Based on

analogue data, a starting dose of 300 mg/kg would be scientifically justified.

Sighting Study (Optional but Recommended): A single animal is dosed at the starting level.

Main Study:

If the sighting study animal survives, four more animals are dosed at the same level.

If 2 or more animals die, the substance is classified in the corresponding category (e.g.,

Category 4 for the 300 mg/kg dose level).

If only one animal dies, or all survive with clear signs of toxicity, no further testing is

needed, and the substance is classified in the next higher GHS category (e.g., Category

4).

If all animals survive without clear toxicity, a higher dose (2000 mg/kg) would be tested.
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Observation: Animals are observed for 14 days for signs of toxicity, including changes in

skin, fur, eyes, respiration, autonomic (e.g., salivation), and central nervous system

effects, as well as body weight changes.

Validation: This protocol is self-validating through its sequential steps. For this chemical,

the expected outcome at the 300 mg/kg level would be signs of toxicity, leading to a Acute

Toxicity (Oral) Category 4 classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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